Cas no 2137570-97-7 (9-cyclobutyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: 9-cyclobutyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2137570-97-7
• MF: C₁₄H₂₃N₃
• MW: 233.352523088455
• CID: 5927819
• PubChem ID: 165460740
• Update Time: 2025-07-16

9-cyclobutyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• EN300-731900
• 9-cyclobutyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• 2137570-97-7

• Inchi： 1S/C14H23N3/c1-2-5-12-10-17-9-4-8-15-13(14(17)16-12)11-6-3-7-11/h10-11,13,15H,2-9H2,1H3
• InChI Key： NSTVXUWZZYIIDA-UHFFFAOYSA-N
• SMILES： N1CCCN2C=C(CCC)N=C2C1C1CCC1

Computed Properties

• Exact Mass: 233.189197746g/mol
• Monoisotopic Mass: 233.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.8Ų

Additional information on 9-cyclobutyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Research Brief on 9-cyclobutyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS: 2137570-97-7)

The compound 9-cyclobutyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS: 2137570-97-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 9-cyclobutyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its binding affinity and interaction with biological targets, providing valuable insights for further development.

Pharmacological evaluations have revealed that 9-cyclobutyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine exhibits promising activity against a range of biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. Preliminary in vitro and in vivo studies suggest that the compound may have potential applications in the treatment of neurological disorders, such as anxiety and epilepsy, due to its modulatory effects on neurotransmitter systems.

Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action and to assess its safety and efficacy in clinical settings. Current studies are exploring the compound's pharmacokinetic and pharmacodynamic properties, as well as its potential side effects and toxicity profiles. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 9-cyclobutyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and pharmacological properties make it a valuable tool for understanding complex biological systems and developing novel therapeutics. Continued research and development efforts will be crucial in unlocking its full potential and translating these findings into clinical applications.